Cas no 1361833-04-6 (3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester)

• Product Name: 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester
• CAS No: 1361833-04-6
• MF: C₁₅H₁₁Cl₂FO₂
• MW: 313.151046037674
• CID: 4790102
• Update Time: 2025-05-25

3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester

• Inchi： 1S/C15H11Cl2FO2/c1-2-20-15(19)11-3-9(6-14(18)7-11)10-4-12(16)8-13(17)5-10/h3-8H,2H2,1H3
• InChI Key： NEVTZFKYZHTQOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=C(C=C(C(=O)OCC)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 5.1
• Topological Polar Surface Area: 26.3

Additional information on 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester

3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No: 1361833-04-6)

3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester is a highly specialized organic compound with the CAS registry number 1361833-04-6. This compound belongs to the class of biphenyl derivatives, which are widely studied for their unique electronic properties and potential applications in various fields. The structure of this compound consists of a biphenyl system with substituents at specific positions, namely two chlorine atoms at the 3' and 5' positions, a fluorine atom at the 5 position, and an ethyl ester group at the 3 position. These substituents significantly influence the compound's chemical reactivity, stability, and electronic characteristics.

The synthesis of 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester typically involves multi-step organic reactions, including Friedel-Crafts acylation, halogenation, and esterification processes. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels for this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach not only enhances efficiency but also aligns with the growing demand for sustainable chemical practices.

One of the most promising applications of biphenyl derivatives lies in their use as building blocks for advanced materials. In particular, fluorinated biphenyl compounds like this one have shown potential in organic electronics due to their ability to modulate electronic properties through substituent effects. Recent studies have demonstrated that such compounds can serve as effective dopants in organic semiconductors, enhancing charge transport properties and device performance. For example, incorporating fluorine atoms into biphenyl systems has been shown to increase the electron-withdrawing effects, which is crucial for optimizing semiconductor behavior.

In addition to its role in materials science, 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester has garnered attention in pharmacological research. The compound's unique structure makes it a valuable precursor for drug development, particularly in the design of bioactive molecules with specific targeting capabilities. Researchers have investigated its potential as an intermediate in the synthesis of anti-cancer agents and other therapeutic compounds. The presence of chlorine and fluorine substituents provides opportunities for fine-tuning pharmacokinetic properties such as solubility and bioavailability.

The environmental impact of synthesizing and using such compounds is another critical area of consideration. Recent studies have focused on developing eco-friendly synthesis pathways that minimize waste generation and reduce reliance on hazardous reagents. For instance, catalytic systems using transition metals like palladium or copper have been employed to facilitate key steps in the synthesis process. These innovations not only improve sustainability but also contribute to the broader goal of green chemistry.

From a structural perspective, the biphenyl core of this compound serves as a rigid framework that can be further functionalized to create more complex molecules. The strategic placement of substituents allows for precise control over molecular interactions, making this compound versatile across multiple applications. For example, the ethyl ester group can be readily converted into other functional groups, enabling further chemical modifications tailored to specific needs.

In conclusion, 3',5'-Dichloro-5-fluoro-biphenyl-3-carboxylic acid ethyl ester (CAS No: 1361833-04-6) stands out as a significant molecule in contemporary chemical research. Its unique structure, combined with advancements in synthetic methods and application-driven innovations, positions it as a valuable asset in both academic and industrial settings. As research continues to uncover new potentials for this compound, its role in shaping future technologies and therapeutic solutions is expected to grow significantly.